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Compound of Interest

Compound Name: 2-(Tert-Butylthio)Benzaldehyde

Cat. No.: B1585761

This technical guide provides researchers, scientists, and drug development professionals with
an in-depth overview of 2-(Tert-Butylthio)Benzaldehyde (CAS No. 65924-65-4), a key
chemical intermediate. The document details its commercial availability, requisite quality control
measures, safe handling protocols, and its significance as a building block in synthetic
chemistry.

Introduction to 2-(Tert-Butylthio)Benzaldehyde

2-(Tert-Butylthio)Benzaldehyde is an aromatic thioether and aldehyde, rendering it a versatile
bifunctional molecule for organic synthesis. Its structure, featuring a benzaldehyde core with a
bulky tert-butylthio group at the ortho position, presents unique steric and electronic properties.
The aldehyde functional group serves as a reactive handle for a multitude of transformations,
including nucleophilic additions, condensations, and oxidations, while the thioether moiety can
be involved in various coupling reactions or be oxidized to sulfoxides and sulfones, further
expanding its synthetic utility.[1] These characteristics make it a valuable precursor in the
synthesis of complex organic molecules, particularly within the pharmaceutical and fine
chemical industries.[2]

The strategic placement of the tert-butylthio group can influence the reactivity and conformation
of the final products, a feature that is highly sought after in the rational design of new chemical
entities. Its role as a building block is analogous to other substituted benzaldehydes, which are
fundamental to creating a wide array of pharmaceuticals, from anticonvulsants to antimalarials.

[2]
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Commercial Sourcing and Supplier Overview

Procuring high-quality starting materials is a critical first step in any research and development
workflow. 2-(Tert-Butylthio)Benzaldehyde is available from several reputable chemical
suppliers. When selecting a supplier, researchers must consider factors such as purity,
available guantities, lead times, and the comprehensiveness of supporting documentation like
Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

Below is a comparative summary of major commercial suppliers for this compound.

) Product/Catalog ] Available
Supplier CAS Number Purity "
Number Quantities
_ _ AABH93DE3B1C
Sigma-Aldrich ] Contact for
- _ (via AA 65924-65-4 97% o
(MilliporeSigma) availability
BLOCKS)
Santa Cruz
) N Contact for
Biotechnology, SC-263632 65924-65-4 Not specified o
availability[3]
Inc.
Gentaur )
B30862 (via N
Molecular 65924-65-4 Not specified 5G
pfalslandbauer)
Products

Note: Availability and product specifications are subject to change. It is imperative to contact
the suppliers directly for the most current information and to request lot-specific documentation.

Physicochemical Properties and Specifications

Understanding the fundamental properties of 2-(Tert-Butylthio)Benzaldehyde is essential for
its proper handling, storage, and use in experimental design.
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Property Value Source
CAS Number 65924-65-4 [413]
Molecular Formula C11H140S [41[3]
Molecular Weight 194.3 g/mol [4]
IUPAC Name Zert [4]

butylsulfanyl)benzaldehyde

2-(tert-
Alternate Names [3]
Butylmercapto)benzaldehyde

Purity 97% (Typical) [4]
Not specified (typically a liquid
Appearance ] _
or low-melting solid)
Storage Temperature 2-8°C [1][4]

Quality Control and Analytical Verification

Upon receipt of 2-(Tert-Butylthio)Benzaldehyde, independent verification of its identity and
purity is a cornerstone of good laboratory practice (GLP) and ensures the reliability of
experimental outcomes. The following workflow outlines a standard procedure for quality
control assessment.
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Quality Control Workflow for Incoming Reagent
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(CAS: 65924-65-4)
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(Color, Phase)

Sample for Analysis

Analytical Testing

1H NMR Spectroscopy GC-MS Analysis
(Structure Verification) (Purity & Impurity Profile)

Review & Compare Data

(vs. Specifications)

Release for Use

Click to download full resolution via product page

Caption: Standard QC workflow for incoming 2-(Tert-Butylthio)Benzaldehyde.

Experimental Protocol: Analytical Verification

e Proton NMR (*H NMR) Spectroscopy for Structural Confirmation

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1585761?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Objective: To confirm the chemical structure by identifying characteristic proton signals.
o Procedure:

1. Dissolve a small sample (~5-10 mg) of the compound in a deuterated solvent such as
chloroform-d (CDCl3).[5]

2. Add a small amount of an internal standard, like tetramethylsilane (TMS), for chemical
shift referencing (& = 0.0 ppm).[5]

3. Acquire the H NMR spectrum.

o Expected Signals: The spectrum should be consistent with the structure. Key expected
resonances include: a singlet for the aldehyde proton (CHO) typically found at a high
chemical shift (0 9-10 ppm), aromatic protons in the region of & 7-8 ppm, and a sharp
singlet for the nine equivalent protons of the tert-butyl group [(CH3)sC] at a lower chemical
shift (6 1-1.5 ppm).[5] The integration of these peaks should correspond to a 1:4:9 ratio
(aldehyde:aromatic:tert-butyl).

e Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Assessment
o Objective: To determine the purity of the compound and identify any volatile impurities.
o Procedure:

1. Prepare a dilute solution of the sample in a volatile organic solvent (e.g., diethyl ether or
ethyl acetate).

2. Inject the sample into a GC-MS system equipped with a suitable capillary column (e.qg.,
a non-polar HP-5MS column).[6]

3. Run a temperature program to separate the components, for example: hold at 100°C for
5-10 minutes, then ramp at 5-10°C/min to 300°C.[6]

4. Analyze the resulting chromatogram to determine the area percentage of the main
peak, which corresponds to the purity.
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5. Analyze the mass spectrum of the main peak to confirm the molecular weight (m/z =
194.3) and fragmentation pattern consistent with 2-(Tert-Butylthio)Benzaldehyde.

Safety, Handling, and Storage

Adherence to strict safety protocols is non-negotiable when working with reactive chemical
intermediates. The information provided in the Safety Data Sheet (SDS) is the primary source
for hazard identification and mitigation.[7][8]

Key Hazards:

o Flammability: Combustible liquid. Keep away from heat, sparks, and open flames.[7][9]

Toxicity: Harmful if swallowed or in contact with skin.[7][8]

Irritation: Causes skin irritation.[7]

Sensitization: May cause an allergic skin reaction or allergy/asthma symptoms if inhaled.[7]

Aquatic Toxicity: Toxic to aquatic life.[7]

Protocol for Safe Handling and Storage

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[7]

» Ventilation: Handle the compound within a certified chemical fume hood to avoid inhalation of
vapors.[9]

» Dispensing: Use caution when transferring the liquid. Avoid direct contact with skin and eyes.
In case of contact, wash the affected area immediately with plenty of soap and water.

e Storage:
o Store containers in a cool, dry, and well-ventilated area.

o The recommended storage temperature is between 2-8°C.[4]
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o Keep the container tightly sealed to prevent exposure to air and moisture, which could
lead to degradation (e.g., oxidation of the aldehyde).

o Store away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Avoid release to the environment.[7]
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Storage & Preparation
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Caption: Recommended workflow for safe handling of 2-(Tert-Butylthio)Benzaldehyde.
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Applications in Research and Drug Development

Substituted benzaldehydes are foundational materials in medicinal chemistry.[2] The unique
thioether linkage in 2-(Tert-Butylthio)Benzaldehyde makes it a precursor for compounds
where a sulfur atom at the ortho position is desired. Such moieties are present in various
biologically active molecules. Potential synthetic applications include:

o Synthesis of Heterocycles: The aldehyde can be condensed with amines or other
nucleophiles to form Schiff bases, which can then undergo cyclization to produce sulfur-
containing heterocyclic scaffolds like benzothiazines or related structures.[10]

» Modification of the Thioether: The sulfur atom can be oxidized to a sulfoxide or sulfone,
which dramatically alters the electronic and steric properties of the molecule, providing a
route to analogues with different pharmacological profiles.

o Directed Ortho-Metalation: While the existing substitution pattern is set, understanding the
principles of directed ortho-metalation is key to the synthesis of such compounds, where a
directing group guides lithiation to the ortho position for subsequent reaction with an
electrophile.[11]

The development of novel synthetic routes to create derivatives of this compound is an active
area of research, aimed at producing molecules with potential therapeutic value.[12][13]

Conclusion

2-(Tert-Butylthio)Benzaldehyde is a specialized chemical reagent with significant potential for
synthetic applications in drug discovery and materials science. Sourcing this compound from
reliable commercial suppliers is the first step, which must be followed by rigorous in-house
quality control to ensure the integrity of research data. By adhering to the stringent safety and
handling protocols outlined in this guide, researchers can confidently and safely incorporate
this versatile building block into their synthetic workflows, paving the way for the discovery of
novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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